4-Chloro-7H,8H,10H,11H,13H,14H-1,4,7,10-tetraoxacyclododeca[2,3-g]quinazoline

• IUPAC Name: 18-chloro-2,5,8,11-tetraoxa-15,17-diazatricyclo[10.8.0.014,19]icosa-1(12),13,15,17,19-pentaene
• InChI: InChI=1S/C14H15ClN2O4/c15-14-10-7-12-13(8-11(10)16-9-17-14)21-6-4-19-2-1-18-3-5-20-12/h7-9H,1-6H2
• InChI Key: BUXRNECOVLCHCM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCOC2=C(C=C3C(=C2)N=CN=C3Cl)OCCO1
• Molecular Formula: C14H15ClN2O4
• DSSTOX Substance ID: DTXSID301129935
• Molecular Weight: 310.73 g/mol
• CAS RN: 1204313-58-5

Description

4-Chloro-7H,8H,10H,11H,13H,14H-1,4,7,10-tetraoxacyclododeca[2,3-g]quinazoline, otherwise known as 4-chloro-1,4,7,10-tetraoxacyclododeca[2,3-g]quinazoline, is a heterocyclic organic compound. This compound has a chemical formula of C8H8ClN2O4 and a molecular weight of 223.60 g/mol. It is a colorless solid that is insoluble in water and soluble in organic solvents. It is commonly used in scientific research and has been studied for its potential applications in medicinal chemistry.

Scientific Research Applications

Synthesis and Characterization

Synthesis of 4-Amino-Substituted Derivatives and Imidazoquinolinones A study by Croisy-Delcey, Bisagni, and Huel (1993) explored the synthesis of 4-amino-substituted derivatives and the unexpected formation of disubstituted imidazoquinolinones. Their research provided insights into the complex reactions and resultant compounds involving chloroquinoline derivatives, which can be relevant to understanding the scientific applications of similar quinazoline compounds (Croisy-Delcey, Bisagni, & Huel, 1993).

Synthesis of Biologically Active Quinazoline Derivatives Párkányi and Schmidt (2000) synthesized new quinazoline derivatives with potential biological activity. Their work involved creating compounds with chlorine atoms and various substituents, contributing to the understanding of the synthetic pathways and potential applications of quinazoline derivatives (Párkányi & Schmidt, 2000).

Biological Applications and Potential Therapeutic Uses

Targeting Epidermal Growth Factor Receptors A 2009 study by Garcia et al. focused on a quinazoline-derivative DOTA-type gallium(III) complex for targeting epidermal growth factor receptors. This research provides insights into the potential therapeutic applications of quinazoline derivatives in cancer treatment (Garcia et al., 2009).

Antiproliferative Agents and Pim-1 Kinase Inhibitors Mohareb, Abdo, and Wardakhan (2017) synthesized and evaluated pyrazoloquinazoline derivatives as potential antiproliferative agents and Pim-1 kinase inhibitors. Their study contributes to the understanding of quinazoline derivatives as potential treatments for cancer (Mohareb, Abdo, & Wardakhan, 2017).

Antimicrobial and Antifungal Activities Research by Shah, Patel, and Patel (2009) on the synthesis of fused thiazoloquinazolinone derivatives highlighted their antibacterial and fungicidal activities, indicating potential applications in antimicrobial therapies (Shah, Patel, & Patel, 2009).

Anti-Mycobacterium Tuberculosis Properties A study by Dilebo et al. (2021) synthesized quinazoline derivatives and evaluated them for anti-Mycobacterium tuberculosis properties, suggesting potential applications in treating tuberculosis (Dilebo et al., 2021).

Antimicrobial, Analgesic, and Anti-Inflammatory Activities Research by Dash et al. (2017) synthesized novel quinazoline derivatives and evaluated their antimicrobial, analgesic, and anti-inflammatory activities. This study contributes to understanding the broader therapeutic potential of quinazoline compounds (Dash, Dash, Laloo, & Medhi, 2017).